Cas no 12786-09-3 (Iron, bis[(2x)-D-gluco-heptonato]-)

• Product Name: Iron, bis[(2x)-D-gluco-heptonato]-
• CAS No: 12786-09-3
• MF: C₁₄H₂₆FeO₁₆
• MW: 506.191648006439
• CID: 217815
• PubChem ID: 73357735
• Update Time: 2025-04-19

Iron, bis[(2x)-D-gluco-heptonato]- Chemical and Physical Properties

Names and Identifiers

• Iron, bis[(2x)-D-gluco-heptonato]-
• Bis((2.xi.)-D-gluco-heptonato)iron
• bis[[(2R,3S,4R,5R)-2,3,4,5,6,7-hexahydroxyheptanoyl]oxy]iron
• D-Glycero-D-ido-Heptonic acid, iron(2+) salt (2:1)
• Iron, bis((2.xi.)-D-gluco-heptonato)-
• Iron, bis((2xi)-D-gluco-heptonato)-
• EINECS 235-823-6
• 12786-09-3

• Inchi： 1S/2C7H14O8.Fe/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2/t2*2-,3-,4+,5-,6?;/m11./s1
• InChI Key： HSPKORNFDDMCAR-KMRXSBRUSA-L
• SMILES： [Fe+2].O[C@H]([C@H](C(C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O.O[C@H]([C@H](C(C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 506.057020g/mol
• Monoisotopic Mass: 506.057020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323Ų